5-bromo-4-[[3-(dimethylamino)-2,2-dimethylpropyl]amino]-1H-pyridazin-6-one

• IUPAC Name: 5-bromo-4-[[3-(dimethylamino)-2,2-dimethylpropyl]amino]-1H-pyridazin-6-one
• InChI: InChI=1S/C11H19BrN4O/c1-11(2,7-16(3)4)6-13-8-5-14-15-10(17)9(8)12/h5H,6-7H2,1-4H3,(H2,13,15,17)
• InChI Key: OEUYOEBRVDMLSM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC1=C(C(=O)NN=C1)Br)CN(C)C
• Molecular Formula: C11H19BrN4O
• Molecular Weight: 303.20 g/mol

Description

5-bromo-4-[[3-(dimethylamino)-2,2-dimethylpropyl]amino]-1H-pyridazin-6-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a pyridazinone derivative that has been synthesized and studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 5-bromo-4-[[3-(dimethylamino)-2,2-dimethylpropyl]amino]-1H-pyridazin-6-one is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It has also been found to have neuroprotective effects, possibly through the inhibition of amyloid-beta aggregation.
Biochemical and physiological effects:
This compound has been found to have significant biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis, and inhibit the activity of certain enzymes that are involved in cancer cell growth. It has also been found to have neuroprotective effects and may play a role in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-bromo-4-[[3-(dimethylamino)-2,2-dimethylpropyl]amino]-1H-pyridazin-6-one is its high potency and selectivity. It has been found to be effective at low concentrations and has minimal side effects. However, one of the limitations of this compound is its relatively low solubility, which can make it difficult to work with in certain lab experiments.

Future Directions

There are several future directions for the study of 5-bromo-4-[[3-(dimethylamino)-2,2-dimethylpropyl]amino]-1H-pyridazin-6-one. One area of research is the development of novel anticancer agents based on this compound. Another area of research is the study of its potential use in the treatment of neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields.

Synthesis Methods

The synthesis of 5-bromo-4-[[3-(dimethylamino)-2,2-dimethylpropyl]amino]-1H-pyridazin-6-one involves the reaction of 4-bromo-1H-pyridazin-6-one with 3-(dimethylamino)-2,2-dimethylpropylamine in the presence of a suitable catalyst. The reaction proceeds smoothly under mild conditions and yields the desired product in good to excellent yields.

Scientific Research Applications

5-bromo-4-[[3-(dimethylamino)-2,2-dimethylpropyl]amino]-1H-pyridazin-6-one has been extensively studied for its potential applications in various fields. It has been found to have significant anticancer activity and has been used in the development of novel anticancer agents. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.